Cas no 139173-05-0 (Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester)

Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester structure
139173-05-0 structure
Product name:Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester
CAS No:139173-05-0
MF:C15H15N3O4S
MW:333.362302064896
CID:1272894

Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester
    • Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-(4-methoxyphenyl)-7-oxo-, ethyl ester
    • Inchi: 1S/C15H15N3O4S/c1-3-22-15(20)12-10-11(18-23-12)14(19)17-13(16-10)8-4-6-9(21-2)7-5-8/h4-7,13,16H,3H2,1-2H3,(H,17,19)
    • InChI Key: XSDCEPPQNREEAW-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC)C=C2)NC(=O)C2=NSC(C(OCC)=O)=C2N1

Computed Properties

  • Exact Mass: 333.07845

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 583.4±50.0 °C(Predicted)
  • PSA: 89.55
  • pka: 11.68±0.40(Predicted)

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